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Compound of Interest

Compound Name: N-(4-Hydroxyphenyl)propanamide

Cat. No.: B195517

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(4-Hydroxyphenyl)propanamide, also known as 4-Hydroxypropionanilide, is a chemical
compound with the molecular formula CoH11NO:. It is recognized as a significant intermediate
in pharmaceutical synthesis and is also identified as an impurity (Impurity B) of Acetaminophen
(Paracetamol)[1][2]. Understanding its dissolution properties is crucial for its application in
research and development, particularly in drug metabolism studies, toxicology assessments,
and as a reference standard in analytical chemistry.

This document provides detailed protocols for the dissolution of N-(4-
Hydroxyphenyl)propanamide in various solvents suitable for laboratory applications,
including the preparation of stock solutions for in vitro assays.

Physicochemical Properties

A summary of the key physicochemical properties of N-(4-Hydroxyphenyl)propanamide is
presented in the table below. This information is essential for accurate weighing and
preparation of solutions.
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Property Value Reference
Molecular Formula CoH11NO:2 [1]
Molecular Weight 165.19 g/mol [1]

White to off-white crystalline
Appearance

powder
Melting Point Approximately 173°C [1]
CAS Number 1693-37-4 [1]

Solubility Profile

While quantitative solubility data for N-(4-Hydroxyphenyl)propanamide in a wide range of
solvents is not extensively documented, a qualitative solubility profile can be inferred from its

chemical structure and data on structurally similar compounds such as p-aminophenol and N-

acetyl-p-aminophenol.

Solvent

Qualitative Solubility

Remarks

Dimethyl Sulfoxide (DMSO)

Highly Soluble

Recommended for preparing
high-concentration stock

solutions for biological assays.

Ethanol

Soluble

A suitable solvent for many
applications. Lower toxicity
than DMSO for certain cell

lines.

Methanol

Soluble

Can be used as an alternative

to ethanol.

Water

Sparingly Soluble

Solubility in agueous solutions
is expected to be low but may
be enhanced at higher

temperatures.
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Experimental Protocols
General Safety Precautions

Before handling N-(4-Hydroxyphenyl)propanamide, consult the Safety Data Sheet (SDS).
Standard laboratory safety practices should be followed:

¢ Work in a well-ventilated area or a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

¢ Avoid inhalation of dust and contact with skin and eyes.

Protocol for Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, which is a common starting
concentration for serial dilutions in biological experiments.

Materials:

N-(4-Hydroxyphenyl)propanamide (solid)

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Procedure:
o Calculate the required mass:

o To prepare 1 mL of a 10 mM stock solution, the required mass of N-(4-
Hydroxyphenyl)propanamide is calculated as follows:
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= Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000

» Mass (mg) = 0.010 mol/L x 0.001 L x 165.19 g/mol x 1000 = 1.6519 mg

e Weighing the compound:

o Accurately weigh approximately 1.65 mg of N-(4-Hydroxyphenyl)propanamide using an
analytical balance and transfer it to a sterile microcentrifuge tube.

e Dissolution:

o Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the
compound.

o Vortex the tube thoroughly for 1-2 minutes until the solid is completely dissolved. Gentle
warming in a 37°C water bath can be used to aid dissolution if necessary.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 pL) to minimize
freeze-thaw cycles.

o Store the aliquots at -20°C for long-term storage.

Protocol for Preparation of Working Solutions in Cell
Culture Media

Materials:

e 10 mM N-(4-Hydroxyphenyl)propanamide stock solution in DMSO
 Sterile cell culture medium, pre-warmed to 37°C

o Sterile serological pipettes and pipette tips

Procedure:

e Thaw the stock solution:
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o Thaw an aliquot of the 10 mM stock solution at room temperature.

¢ Dilution to the final concentration:

o To prepare a working solution, dilute the stock solution into the pre-warmed cell culture
medium. It is crucial to maintain the final DMSO concentration at a non-toxic level,
typically below 0.5%, with 0.1% being preferable for sensitive cell lines.

o Example for a 100 uM working solution:
» Add 10 pL of the 10 mM stock solution to 990 uL of cell culture medium.
= Mix gently by pipetting up and down.

o Vehicle Control: Always prepare a vehicle control containing the same final concentration
of DMSO as the working solutions to account for any effects of the solvent on the
experimental system.

Diagrams
Experimental Workflow for Solution Preparation

The following diagram illustrates the general workflow for preparing stock and working solutions
of N-(4-Hydroxyphenyl)propanamide.
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Solution Preparation

Weigh N-(4-Hydroxyphenyl)propanamide

Y

Dissolve in appropriate solvent (e.g., DMSO)

Y

Prepare concentrated stock solution

Y

Aliquot for storage

A4

Store at -20°C

:For experimental use

Application in Experiments

Thaw stock solution aliquot

Y

Dilute in experimental buffer or media

Y

Prepare final working solution

Y

Use in in vitro/in vivo assay
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6-(4-Hydroxyphenyl)propanamide (SoIidD (Select Solvent (e.g., DMSO))

P ——

Final Working Solution (e.g., 1-100 pM) Vehicle Control (Solvent only in diluent)

Cell-Based Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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